Cas no 72227-01-1 (Triacontane, 3-methyl-)

• Product name: Triacontane, 3-methyl-
• CAS No: 72227-01-1
• MF: C₃₁H₆₄
• MW: 436.839870452881
• CID: 544294
• PubChem ID: 14543656

Triacontane, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Triacontane, 3-methyl-
• 3-methyltriacontane
• NXCMTLDSKYDELZ-UHFFFAOYSA-N
• LMFA11000406
• 72227-01-1
• DTXSID00561469
• Anteisohentriacontane

• Inchi： InChI=1S/C31H64/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31(3)5-2/h31H,4-30H2,1-3H3
• InChI Key： NXCMTLDSKYDELZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCC(C)CC

Computed Properties

• Exact Mass: 436.50112
• Monoisotopic Mass: 436.500802041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 16.7

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Saturated hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons